3-Cyclopropylidenepiperidine hydrochloride

• IUPAC Name: 3-cyclopropylidenepiperidine;hydrochloride
• InChI: InChI=1S/C8H13N.ClH/c1-2-8(6-9-5-1)7-3-4-7;/h9H,1-6H2;1H
• InChI Key: DBTFTOPEYAMFNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C2CC2)CNC1.Cl
• Molecular Formula: C8H14ClN
• Molecular Weight: 159.65 g/mol

Description

3-Cyclopropylidenepiperidine hydrochloride (CPP) is a hydrochloride salt of the compound 3-cyclopropylidene-1,2,3,4-tetrahydroisoquinoline. It is used for pharmaceutical testing and has a molecular formula of C8H14ClN.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various chemical structure search tools. The molecular weight of this compound is 159.65 g/mol.

Chemical Reactions Analysis

Piperidine derivatives undergo intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The specific chemical reactions involving this compound are not detailed in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as color, density, hardness, melting and boiling points. Specific information about the physical and chemical properties of this compound was not found in the search results.

Scientific Research Applications

Structure and Pharmacological Studies

• Pharmacological Complexes : Studies on similar compounds, such as 1-(3-n-butoxypropyl)-4-benzoyloxypiperidine hydrochloride, have explored their structural features and interactions with β-cyclodextrin, highlighting the potential for creating inclusion complexes for pharmacological applications. This research could imply that derivatives like "3-Cyclopropylidenepiperidine hydrochloride" might have utility in forming complexes with host molecules for drug delivery or pharmaceutical applications (Kemel’bekov et al., 2013).

Synthetic Applications

• Diversity Synthesis : The development of new synthetic methods for N-substituted derivatives underlines the importance of piperidine and cyclopropylidene structures in creating compounds for biomedical screening. This suggests that "this compound" could serve as a precursor in synthesizing biologically active molecules (Han et al., 2010).

Molecular Recognition and Drug Delivery

• Cyclodextrin Derivatives : Research on mono-6-amino-6-deoxy-cyclodextrin hydrochlorides, which are structurally simplest and highly water-soluble cationic cyclodextrins, underscores their use in molecular recognition, chiral separation, and drug delivery. This highlights a potential application area for "this compound" in enhancing the solubility or delivery of pharmacological agents (Tang & Ng, 2008).

Chemical Synthesis and Characterization

• Synthesis of Functionalized Compounds : The synthesis of 3-spiro[cyclopropa[a]pyrrolizine]- and 3-spiro[3-azabicyclo[3.1.0]hexane]oxindoles through reactions involving cyclopropenes suggests a broad synthetic utility of cyclopropylidene derivatives in creating complex and functionalized molecules, which may relate to the synthetic versatility of "this compound" (Filatov et al., 2017).

Safety and Hazards

While specific safety data for 3-Cyclopropylidenepiperidine hydrochloride was not found, general safety precautions for handling hydrochloride compounds include avoiding skin and eye contact, not breathing in dust/fume/gas/mist/vapors/spray, and using only in well-ventilated areas.